Cas no 101952-68-5 (3-Pyridinecarboxylicacid, 1,5-pentanediyl ester (9CI))

• Product Name: 3-Pyridinecarboxylicacid, 1,5-pentanediyl ester (9CI)
• CAS No: 101952-68-5
• MF: C₁₇H₁₈N₂O₄
• MW: 314.335824489594
• CID: 188946
• PubChem ID: 59179
• Update Time: 2025-04-19

3-Pyridinecarboxylicacid, 1,5-pentanediyl ester (9CI) Chemical and Physical Properties

Names and Identifiers

• 3-Pyridinecarboxylicacid, 1,5-pentanediyl ester (9CI)
• 5-(pyridine-3-carbonyloxy)pentyl pyridine-3-carboxylate
• 101952-68-5
• Pentamethylene nicotinate
• NICOTINIC ACID, PENTAMETHYLENE ESTER
• DTXSID60144419
• BRN 0290622

• Inchi： 1S/C17H18N2O4/c20-16(14-6-4-8-18-12-14)22-10-2-1-3-11-23-17(21)15-7-5-9-19-13-15/h4-9,12-13H,1-3,10-11H2
• InChI Key： QXAAJEOJGGACLR-UHFFFAOYSA-N
• SMILES： O(C(C1C=NC=CC=1)=O)CCCCCOC(C1C=NC=CC=1)=O

Computed Properties

• Exact Mass: 314.12674
• Monoisotopic Mass: 314.127
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 23
• Rotatable Bond Count: 10
• Complexity: 342
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 78.4A^2

Experimental Properties

• Density: 1.199
• Boiling Point: 460.4°C at 760 mmHg
• Flash Point: 232.2°C
• Refractive Index: 1.554
• PSA: 78.38
• LogP: 2.66070